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Compound of Interest

Compound Name: 2,2-Dimethylpentanal

Cat. No.: B085100 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

2,2-Dimethylpentanal, tailored for research, scientific, and drug development professionals.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Hazard Summary
2,2-Dimethylpentanal is a hazardous chemical that requires careful handling. It is classified as

a highly flammable liquid and vapor.[1] It can cause skin irritation, serious eye irritation, and

may lead to respiratory irritation.[1]

Personal Protective Equipment (PPE)
When handling 2,2-Dimethylpentanal, the following personal protective equipment is

mandatory to minimize exposure and ensure safety.
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PPE Category Item Standard/Specification

Eye and Face Protection
Chemical splash goggles or

safety glasses

Must meet ANSI Z.87.1 1989

standard.[2]

Face shield

Required when there is a risk

of explosion or large splashes.

[2][3]

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves offer

short-term protection.[2] For

more robust protection, consult

the glove manufacturer's

resistance guide.

Respiratory Protection Air-purifying respirator

Required if administrative and

engineering controls do not

maintain exposure below

permissible limits, or when

vapors/aerosols are

generated.[2][4] Use a NIOSH-

approved respirator.[5]

Body Protection
Flame-retardant antistatic

protective clothing

A lab coat should be worn and

buttoned to cover as much

skin as possible.[2][4]

Closed-toe shoes
Shoes must cover the entire

foot.[2][6]

Operational Plan: Handling and Storage
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[4][7]

Avoid breathing vapors or mists.[4][7][8]

Prevent contact with skin and eyes.[7][8]
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Keep away from heat, sparks, open flames, and hot surfaces.[4][7][8] No smoking is

permitted in the handling area.[4][7][8]

Use only non-sparking tools to prevent ignition.[4][7][8]

Ground and bond containers and receiving equipment to prevent static discharge.[4][7][8]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][7][8]

Store away from heat and sources of ignition.[4][8]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[8]

Disposal Plan
The primary method for the disposal of 2,2-Dimethylpentanal is incineration.

Procedure:

Waste Identification: Identify the waste as hazardous.

Personal Protective Equipment: Wear appropriate PPE, including gloves, eye protection, and

a lab coat.

Preparation for Incineration:

If permissible, dissolve or mix the chemical waste with a combustible solvent.

Carefully transfer the waste into a suitable, closed, and properly labeled container.[9]

Arrangement for Disposal: Arrange for disposal at a licensed chemical incineration facility

equipped with an afterburner and scrubber system.[9]

Regulatory Compliance: Always consult and adhere to local, state, and federal regulations

for hazardous waste disposal.
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Quantitative Data
Property Value

Molecular Formula C7H14O[10]

Molecular Weight 114.19 g/mol [1]

Boiling Point 136.4°C at 760 mmHg[10]

Flash Point 24.5°C[10]

Density 0.807 g/cm³[10]

Vapor Pressure 7.38 mmHg at 25°C[10]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural workflow for responding to a spill of 2,2-
Dimethylpentanal.
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Immediate Actions

Spill Assessment

Cleanup Procedure Large Spill Response

Evacuate Immediate Area

Alert Others and Supervisor

Remove Ignition Sources

Assess Spill Size and Risk

Small, Manageable Spill?

Don Appropriate PPE

Yes

Contact Emergency Services / EHS

No

Increase Ventilation

Contain Spill with Absorbent Material

Collect Residue into a Closed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for responding to a 2,2-Dimethylpentanal spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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